Cas no 2229586-39-2 (1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene)

• Product Name: 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene
• CAS No: 2229586-39-2
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 6441194
• PubChem ID: 165644422
• Update Time: 2025-08-03

1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene
• 2229586-39-2
• EN300-1922743

• Inchi： 1S/C9H9BrN2O4/c1-6-7(2-3-10)4-8(11(13)14)5-9(6)12(15)16/h4-5H,2-3H2,1H3
• InChI Key： FIJQVUHNCHWGNM-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.97457g/mol
• Monoisotopic Mass: 287.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.6Ų

Additional information on 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene

Chemical Profile of 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene (CAS No. 2229586-39-2)

1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229586-39-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both bromo and nitro functional groups in its molecular structure endows it with distinct reactivity patterns, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene consists of a benzene ring substituted with two nitro groups at the 3 and 5 positions, a methyl group at the 2 position, and an ethyl chain attached to the 2-position carbon via a bromine atom. This arrangement creates a highly reactive system that can participate in various chemical transformations, including nucleophilic substitution, electrophilic aromatic substitution, and metal-catalyzed cross-coupling reactions. The electron-withdrawing nature of the nitro groups enhances the electrophilicity of the aromatic ring, while the bromo substituent provides a handle for further functionalization through palladium-catalyzed reactions such as Suzuki or Heck couplings.

In recent years, there has been growing interest in the development of novel nitroaromatic compounds as pharmacological agents due to their ability to interact with biological targets in complex ways. 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene has been explored as a potential building block for the synthesis of more complex molecules with therapeutic properties. For instance, its structural motif has been incorporated into designed ligands for enzyme inhibition studies. The bromo group allows for selective modifications that can fine-tune the binding affinity and selectivity of these ligands towards specific biological targets.

One of the most compelling aspects of 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene is its utility in medicinal chemistry as a precursor for more sophisticated drug candidates. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit promising biological activities. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to modify both the aromatic core and the ethyl chain provides chemists with a high degree of flexibility in designing molecules with tailored properties.

The synthesis of 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene typically involves multi-step organic transformations starting from commercially available precursors such as nitrobenzenes and bromoalkanes. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including flow chemistry and microwave-assisted synthesis, have been employed to optimize production efficiency. These methods not only improve scalability but also enhance reproducibility, which are essential factors for industrial applications.

From a computational chemistry perspective, 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene has been subjected to detailed molecular modeling studies to understand its electronic structure and reactivity. Density Functional Theory (DFT) calculations have revealed insights into how the substituents influence the electronic properties of the benzene ring. These studies provide valuable guidance for designing analogs with enhanced pharmacological activity or improved metabolic stability. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The role of 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene in material science is also noteworthy. Its nitroaromatic structure makes it a candidate for applications in organic electronics, where such compounds can serve as electron-transport materials or intermediates in polymer synthesis. Researchers have explored its potential use in light-emitting diodes (LEDs) and photovoltaic devices due to its ability to absorb light across multiple wavelengths. Additionally, its thermal stability and chemical resistance make it suitable for high-performance coatings and adhesives.

Environmental considerations are an integral part of studying compounds like 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene. While these molecules offer numerous benefits in pharmaceuticals and materials science, their environmental impact must be carefully evaluated. Biodegradability studies have been conducted to assess how these compounds behave under natural conditions. Efforts are ongoing to develop synthetic routes that minimize waste generation and employ greener solvents and catalysts. Such initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes.

The future directions for research on 1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene are multifaceted. One area of focus is expanding its applications in drug discovery by exploring new synthetic strategies that yield derivatives with improved pharmacokinetic profiles. Another avenue involves investigating its role as a catalyst or co-catalyst in organic transformations, leveraging its unique structural features to enable novel reactions that would be otherwise inaccessible.

In conclusion,1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene (CAS No. 2229586-39-2) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new pharmaceuticals or advanced materials. As research continues to uncover new applications for this compound,1-(2-bromoethyl)-2-methyl-3,5-dinitrobenzene is poised to remain at the forefront of innovation in both academic and industrial settings.